Cas no 2639432-64-5 (5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 2639432-64-5
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 5641160
• PubChem ID: 165903890
• Update Time: 2025-08-05

5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783719
• 5-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid
• 2639432-64-5
• 5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C15H15N3O4S/c19-14(20)13-17-16-12(23-13)11-7-4-8-18(11)15(21)22-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,19,20)
• InChI Key： PNMWWINJZPARKV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 121Ų

Additional information on 5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid

Introduction to 5-{1-(benzyloxycarbonyl)pyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2639432-64-5)

5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid, identified by its CAS number 2639432-64-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the benzyloxy carbonyl moiety and the pyrrolidinyl ring enhances its potential as a pharmacophore in drug design and development.

The< strong>benzyloxycarbonyl group is a well-established protecting group in peptide synthesis and has been widely utilized in medicinal chemistry for its stability and ease of removal under specific conditions. This feature makes 5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid a valuable intermediate in the synthesis of more complex molecules, particularly in the development of peptidomimetics and other therapeutic agents.

The< strong>pyrrolidin-2-yl substituent is another critical component that contributes to the compound's pharmacological profile. Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this moiety into the thiadiazole core suggests that this compound may possess similar or even enhanced biological activities, making it a promising candidate for further investigation.

1,3,4-thiadiazole is a heterocyclic compound that has been extensively studied due to its diverse pharmacological properties. Thiadiazoles are known to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer activities. The structural framework of thiadiazoles provides a rich scaffold for medicinal chemists to modify and optimize for specific biological targets. The presence of both oxygen and sulfur atoms in the ring system contributes to its unique electronic properties and reactivity, which can be exploited in drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds with potential therapeutic applications. 5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid represents an excellent example of such a compound. Its unique structural features make it a versatile building block for the synthesis of more complex molecules with tailored biological activities.

The< strong>benzyloxy carbonyl group not only serves as a protecting group but also contributes to the overall stability of the molecule. This stability is crucial for synthetic intermediates that need to withstand various reaction conditions without degradation. Additionally, the< strong>pyrrolidin-2-yl moiety can participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and improve pharmacological efficacy.

The< strong>thiadiazole-based core of this compound is particularly interesting due to its ability to interact with various biological targets through multiple binding modes. This flexibility allows for the design of molecules that can modulate different signaling pathways simultaneously. Such multitarget engagement is often desirable in drug development as it can lead to more effective and less toxic therapeutic agents.

In conclusion, 5-{1-(benzyloxy)carbonylpyrrolidin-2-yl}-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2639432-64-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an excellent candidate for further investigation into its biological activities and therapeutic applications. As research in heterocyclic chemistry continues to advance, compounds like this one will play a crucial role in the discovery and development of novel drugs.